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The core quantitative data for PF-06726304, including its biochemical potency and cellular activity, is

summarized in the following table.

Parameter Value Description / Cell Line

Ki (EZH2 WT) 0.7 nM Binding affinity for wild-type EZH2 enzyme [1] [2] [3].

Ki (EZH2 Y641N) 3.0 nM Binding affinity for Y641N mutant EZH2 enzyme [1] [2] [3].

IC50 (H3K27me3) 15 nM Inhibition of histone H3 lysine 27 trimethylation in Karpas-422

cells [1] [2].

IC50
(Proliferation)

25 nM Anti-proliferative effect in Karpas-422 cells (non-Hodgkin's

lymphoma) [1] [2].

Solubility
(DMSO)

10 - 33.61

mg/mL

~22.4 - 33.61 mM. Use fresh, moisture-absorbing DMSO is not

recommended [1] [2] [4].

In Vitro Cell Culture Protocol

A detailed protocol for assessing the effect of PF-06726304 on H3K27me3 levels in cells is available from

one study [1] [4].

Cell Line: Karpas-422 (Diffuse Large B-Cell Lymphoma line) [1] [4].

Key Steps:
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Cell Plating: Plate cells in 96-well plates at a density of 2,500 cells per well in 100 μL of

complete medium [1] [4].
Compound Preparation: Prepare a serial dilution of PF-06726304 in 100% DMSO, then

further dilute in growth medium. The final DMSO concentration should not exceed 0.5% [1] [4].
Treatment: Add the compound to the cells and incubate for 72 hours at 37°C and 5% CO₂ [1]

[4].
Cell Lysis & Analysis: Lyse cells and detect H3K27me3 levels using an ELISA-based method

with a specific detection antibody [1] [4].

In Vivo Dosing and Efficacy

For reference, the following table outlines the in vivo dosing that has demonstrated efficacy in animal

models.

Parameter Details

Animal Model Female Scid beige mice with Karpas-422 xenograft tumors [1] [2].

Dosage 200 and 300 mg/kg [1] [2].

Administration Oral (BID - twice a day) [1] [2].

Treatment Duration 20 days [1] [2].

Reported Outcome Inhibition of tumor growth and reduction of intratumoral H3K27me3 levels [1] [2].

The Role of EZH2 in Cancer

PF-06726304 targets EZH2, which is the catalytic subunit of the Polycomb Repressive Complex 2 (PRC2).

This complex is responsible for adding methyl groups to histone H3 at lysine 27 (H3K27me3), an epigenetic

mark that leads to gene silencing [5]. In cancer, EZH2 is often overexpressed or mutated, leading to the

silencing of tumor suppressor genes [5] [6].

The following diagram illustrates the signaling pathways involving EZH2 that are relevant in cancer,

highlighting why it is a promising therapeutic target.
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Important Considerations for Use

Solubility and Storage: PF-06726304 has good solubility in DMSO (≥10 mg/mL). Stock solutions
should be prepared fresh or stored at -80°C for up to one year. Avoid repeated freeze-thaw cycles [1]

[2] [4].
Research Use Only: Please note that this compound is sold for research purposes only and is not for

diagnostic or therapeutic use in humans [1] [2] [3].
Recent Research Context: A 2025 study identified that EZH2 is enriched in chemotherapy-resistant

cancer stem cells (CSCs) across various sarcoma subtypes. Targeting EZH2 with inhibitors was
shown to reduce the CSC population and sensitize them to chemotherapy, highlighting a potential key

application for compounds like PF-06726304 beyond lymphoma [6].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s539198?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/pf-06726304.html
https://www.medchemexpress.com/PF-06726304.html?srsltid=AfmBOoqf2ZP95CE7zI6RJElri_VccGmf20n78ePpBBrdAgub1FPuc4zC
https://www.rndsystems.com/products/pf-06726304-acetate_6169
https://www.selleck.co.jp/datasheet/pf-06726304-S849401-DataSheet.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10162908/
https://www.nature.com/articles/s41698-024-00776-7
https://www.smolecule.com/products/b539198#pf-06726304-cell-culture-concentration
https://www.smolecule.com/products/b539198#pf-06726304-cell-culture-concentration
https://www.smolecule.com/products/b539198#pf-06726304-cell-culture-concentration
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s539198?utm_src=pdf-bulk
https://www.smolecule.com/products/s539198?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s539198?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

